5-Amino-2,4,6-trihydroxypyrimidine hydrochloride

• Molecular Formula: C4H6ClN3O3
• Molecular Weight: 179.56 g/mol
• IUPAC Name: 5-amino-6-hydroxy-1H-pyrimidine-2,4-dione;hydrochloride
• InChI: InChI=1S/C4H5N3O3.ClH/c5-1-2(8)6-4(10)7-3(1)9;/h5H2,(H3,6,7,8,9,10);1H
• InChI Key: KZMJZCMDLKYGLD-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(NC(=O)NC1=O)O)N.Cl

Description

5-Amino-2,4,6-trihydroxypyrimidine hydrochloride is a chemical compound with the molecular formula C4H6ClN3O3 and a molecular weight of 179.56 g/mol. It is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to pyridine. Pyrimidine derivatives are known for their wide range of biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2,4,6-trihydroxypyrimidine hydrochloride typically involves the condensation of monosubstituted malonic acid diesters with guanidine in the presence of sodium ethoxide . The reaction conditions are optimized using the Vilsmeier–Haack–Arnold reagent, followed by immediate deprotection of the (dimethylamino)methylene protecting groups .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. the general approach involves large-scale synthesis using the same principles as laboratory synthesis, with adjustments for scalability and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,4,6-trihydroxypyrimidine hydrochloride undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups attached to the pyrimidine ring.

Substitution: Substitution reactions, particularly at the amino group, can lead to the formation of various substituted pyrimidines.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various halogenating agents for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of hydroxylated derivatives, while substitution reactions can produce a wide range of substituted pyrimidines .

Scientific Research Applications

5-Amino-2,4,6-trihydroxypyrimidine hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex pyrimidine derivatives.

Biology: This compound is studied for its potential biological activities, including anti-inflammatory and antiviral properties.

Medicine: Pyrimidine derivatives, including this compound, are investigated for their potential therapeutic applications, such as antiviral and anticancer agents.

Industry: It is used in the development of various industrial chemicals and pharmaceuticals.

Mechanism of Action

The exact mechanism of action of 5-Amino-2,4,6-trihydroxypyrimidine hydrochloride is not fully understood. it is known to interact with various molecular targets and pathways. For example, some pyrimidine derivatives inhibit the replication of viruses by preventing the assembly of viral proteins into new virions . Additionally, certain derivatives suppress the production of nitric oxide in immune cells, indicating potential anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

2-Amino-4,6-dihydroxypyrimidine: This compound is structurally similar but lacks the amino group at the 5-position.

2-Amino-4,6-dichloropyrimidine: This derivative has chlorine atoms instead of hydroxyl groups at the 4 and 6 positions.

5-Fluoro-2-amino-4,6-dichloropyrimidine: This compound has a fluorine atom at the 5-position and chlorine atoms at the 4 and 6 positions.

Uniqueness

5-Amino-2,4,6-trihydroxypyrimidine hydrochloride is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.